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Abstract

Weel-IN-7 is a potent and selective inhibitor of the Weel kinase, a critical regulator of the
G2/M cell cycle checkpoint. By inhibiting Weel, Weel-IN-7 prevents the inhibitory
phosphorylation of cyclin-dependent kinase 1 (CDK1), forcing cells with DNA damage to
prematurely enter mitosis, leading to mitotic catastrophe and apoptosis. This document
provides detailed application notes and protocols for the in vitro use of Weel-IN-7, including
dosage recommendations, experimental procedures for assessing its biological effects, and an
overview of the relevant signaling pathway.

Data Summary

The following tables summarize the in vitro potency of Weel-IN-7 across various assays.

Assay Type Parameter Value Reference
Biochemical Assay IC50 (Weel Kinase) 2.1 nM [1]
Cell Viability Assay IC50 (A427 cells) 84 nM [1]
Cell Viability Assay IC50 (Lovo cells) 82 nM [1]
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Cell-Based ] Concentration
Cell Line Observed Effect Reference
Assay Range
Dose-dependent
Apoptosis increase in early
_ A427, Lovo 50 - 400 nM [1]
Induction and late

apoptotic cells.

Dose-dependent
arrestin the S

Cell Cycle Arrest  A427, Lovo 50 - 400 nM [1]
phase of the cell

cycle.

Signaling Pathway

The Weel kinase is a central node in the G2/M cell cycle checkpoint signaling pathway. Under
normal conditions or in response to DNA damage, Weel phosphorylates CDK1 at Tyrosine 15,
holding the cell in the G2 phase to allow for DNA repair. Inhibition of Weel by Weel-IN-7
removes this inhibitory brake, leading to the activation of the CDK1/Cyclin B complex and

premature entry into mitosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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